![molecular formula C17H12Cl2N2O B214848 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether](/img/structure/B214848.png)
4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. This chemical compound has been extensively studied in scientific research for its potential therapeutic applications in various diseases.
Mechanism of Action
4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether acts as a competitive antagonist of the adenosine A1 receptor, blocking the binding of adenosine to the receptor and preventing its downstream signaling pathways. This mechanism of action has been shown to have therapeutic potential in various diseases, including ischemic heart disease, Parkinson’s disease, and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research. Studies have demonstrated that this compound can reduce blood pressure and heart rate in animal models of hypertension. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether in lab experiments is its high selectivity for the adenosine A1 receptor, which allows for precise targeting of this receptor in various physiological processes. However, one limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for scientific research on 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether. One potential area of study is the development of more potent and selective antagonists of the adenosine A1 receptor for therapeutic applications. Additionally, further research is needed to elucidate the molecular mechanisms underlying the therapeutic effects of this compound in various diseases. Finally, studies investigating the potential role of this compound in combination therapy with other drugs are warranted.
Conclusion:
In conclusion, this compound, or this compound, is a potent and selective antagonist of the adenosine A1 receptor that has been extensively studied in scientific research for its potential therapeutic applications in various diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been thoroughly investigated. There are several future directions for scientific research on this compound, including the development of more potent and selective antagonists and further elucidation of its molecular mechanisms of action.
Synthesis Methods
The synthesis of 4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether involves several steps, including the reaction of 3,5-dichlorophenylhydrazine with ethyl 2-bromoacetate to form 2-(3,5-dichlorophenyl)hydrazinecarboxylate. This compound is then reacted with 4-bromophenyl methyl ether to form this compound.
Scientific Research Applications
4-[2-(3,5-Dichlorophenyl)-4-pyrimidinyl]phenyl methyl ether has been studied extensively in scientific research for its potential therapeutic applications in various diseases, including cardiovascular diseases, neurological disorders, and cancer. The adenosine A1 receptor has been shown to play a crucial role in the regulation of various physiological processes, including blood pressure, heart rate, and neurotransmitter release.
properties
Molecular Formula |
C17H12Cl2N2O |
---|---|
Molecular Weight |
331.2 g/mol |
IUPAC Name |
2-(3,5-dichlorophenyl)-4-(4-methoxyphenyl)pyrimidine |
InChI |
InChI=1S/C17H12Cl2N2O/c1-22-15-4-2-11(3-5-15)16-6-7-20-17(21-16)12-8-13(18)10-14(19)9-12/h2-10H,1H3 |
InChI Key |
DDODZIDUXXKKPO-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=NC(=NC=C2)C3=CC(=CC(=C3)Cl)Cl |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC(=NC=C2)C3=CC(=CC(=C3)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.